Cas no 2137701-04-1 (2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)-)

• Product Name: 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)-
• CAS No: 2137701-04-1
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5297979
• Update Time: 2025-10-29

2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)-

• Inchi： 1S/C10H20N2O2S/c1-2-6-15(13,14)12-5-3-4-10(9-12)7-11-8-10/h11H,2-9H2,1H3
• InChI Key： HSSFSMQYEZDXRN-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(S(CCC)(=O)=O)C2)CN1

Additional information on 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)-

Introduction to 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- (CAS No. 2137701-04-1)

2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- (CAS No. 2137701-04-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and features a unique structural framework that offers potential therapeutic applications. The introduction of the propylsulfonyl group at the 6-position of the spirocyclic ring system imparts specific chemical and biological properties, making it a subject of extensive study.

The chemical structure of 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- is characterized by a spirocyclic core with two nitrogen atoms and a propylsulfonyl substituent. This structure provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing drug delivery and bioavailability. The presence of the propylsulfonyl group also enhances the compound's stability and reduces its susceptibility to metabolic degradation.

In recent years, significant advancements have been made in understanding the pharmacological properties of 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)-. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- acts as a selective inhibitor of specific kinases involved in cancer cell proliferation and survival pathways.

The potential therapeutic applications of 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- are diverse and promising. One area of particular interest is its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have indicated that this compound can modulate key signaling pathways associated with neuroprotection and neuroinflammation, suggesting its potential as a neuroprotective agent.

Beyond its therapeutic applications, 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- has also been explored for its utility in chemical biology research. Its unique structure makes it an excellent tool for probing protein-protein interactions and elucidating the mechanisms underlying various cellular processes. For example, researchers have utilized this compound to investigate the role of specific kinases in cell signaling pathways, providing valuable insights into disease mechanisms.

The synthesis of 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of a suitable spirocyclic amine precursor with a propyl sulfonyl chloride under controlled conditions. This method has been refined to ensure high efficiency and scalability, making it suitable for both laboratory-scale synthesis and large-scale production.

In terms of safety and toxicity profiles, preliminary studies have shown that 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- exhibits favorable safety characteristics. However, further comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future outlook for 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- is promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity.

In conclusion, 2,6-Diazaspiro[3.5]nonane, 6-(propylsulfonyl)- (CAS No. 2137701-04-1) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool.